Spiro[azetidine-3,3'-indolin]-2'-one

• IUPAC Name: spiro[1H-indole-3,3'-azetidine]-2-one
• InChI: InChI=1S/C10H10N2O/c13-9-10(5-11-6-10)7-3-1-2-4-8(7)12-9/h1-4,11H,5-6H2,(H,12,13)
• InChI Key: NZHWYOLXENRFJZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CN1)C3=CC=CC=C3NC2=O
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

Spiro[azetidine-3,3’-indolin]-2’-one is a type of spirocyclic compound. Spirocyclic compounds are inherently highly 3-dimensional structures, defined as a bicycle connected by a single fully-substituted carbon atom, which is not connected by an adjacent atom. The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally.

Synthesis Analysis

A new synthetic approach for realizing biologically relevant bis-aryl spiro [azetidine-2,3’-indoline]-2’-ones was developed based on Staudinger ketene–imine cycloaddition through the one-pot reaction of substituted acetic acids and Schiff bases in the presence of oxalyl chloride and an organic base.

Molecular Structure Analysis

The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally, despite the torsional strain this may impose on the substituents of the rings.

Chemical Reactions Analysis

The synthesis of Spiro[azetidine-3,3’-indolin]-2’-one involves a Staudinger ketene–imine cycloaddition through the one-pot reaction of substituted acetic acids and Schiff bases in the presence of oxalyl chloride and an organic base.

Physical And Chemical Properties Analysis

Spirocyclic compounds can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability, in comparison to the respective monocyclic structure.

Scientific Research Applications

Asymmetric Synthesis

Spiro[azetidine-3,3'-indolin]-2'-one compounds, recognized for their role in diverse bioactive structures, are synthesized through asymmetric processes. Notably, the copper(I)-catalyzed asymmetric Kinugasa/aryl C-C coupling cascade reaction provides access to chiral spiro[azetidine-3,3'-indoline]-2,2'-diones with high yields and enantioselectivity (Zhong et al., 2022).

Novel Synthetic Approaches

New methodologies enhance the synthesis of structurally related compounds. A study presented an innovative synthetic route for biologically relevant bis-aryl spiro[azetidine-2,3'-indoline]-2',4-diones based on Staudinger ketene–imine cycloaddition, revealing unique diastereoselectivity patterns (Filatov et al., 2020). Additionally, the nucleophilic addition of beta-lactam-4-ylidenes to aryl isocyanates showcased the high nucleophilicity of cyclic amidocarbene, leading to the formation of spiro[azetidinone-4,3'-indolinone] derivatives, analogous to biologically active compounds (Cheng et al., 2006).

Antimicrobial Applications

Several studies underscore the antimicrobial potential of this compound derivatives. A study detailed the synthesis and notable antibacterial and antifungal activities of novel spiro[azetidine-2,3'-indole]-2',4(1'H)-dione derivatives against various bacterial and fungal strains (Shah et al., 2011). Furthermore, the synthesis of new spiro[azetidine-2,3'-indoline]-2',4-diones demonstrated promising antibacterial and antifungal properties (Singh & Luntha, 2009).

Future Directions

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. This includes the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings.

Mechanism of Action

Target of Action

Spiro[azetidine-3,3’-indolin]-2’-one is a bioactive compound . It’s important to note that the identification of a compound’s primary targets is a complex process that involves extensive biochemical and molecular biological studies.

Mode of Action

It has been synthesized via a copper(i)-catalyzed asymmetric kinugasa/c−c coupling cascade reaction of n-(2-iodo-aryl)-propiolamides with nitrones . This reaction provides a straightforward access to densely functionalized chiral spiro[azetidine-3,3’-indoline]-2,2’-diones in good yields and with high enantioselectivity .

Biochemical Pathways

Spiro[azetidine-indolines] are important scaffolds in diverse bioactive compounds , suggesting that they may interact with multiple biochemical pathways.

Result of Action

The compound has been synthesized with high enantioselectivity , suggesting that it may have specific interactions with biological targets.